Cas no 155935-25-4 (1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-)
155935-25-4 structure
Product Name:1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-
CAS No:155935-25-4
MF:C9H14N2
MW:150.220861911774
CID:107211
PubChem ID:23279519
Update Time:2025-04-18
1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-
- 1H-Indazole, 4,5,6,7-tetrahydro-1,3-dimethyl-
- 155935-25-4
- SCHEMBL14752475
- 1,3-dimethyl-4,5,6,7-tetrahydroindazole
- 1,3-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
- 1H-Indazole, 4,5,6,7-tetrahydro-1,3-dimethyl-
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- Inchi: 1S/C9H14N2/c1-7-8-5-3-4-6-9(8)11(2)10-7/h3-6H2,1-2H3
- InChI Key: DQCYRLXJSPENPG-UHFFFAOYSA-N
- SMILES: N1(C)C2CCCCC=2C(C)=N1
Computed Properties
- Exact Mass: 150.11582
- Monoisotopic Mass: 150.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 17.82
1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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